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Compound of Interest

Compound Name: YM-08

Cat. No.: B12086332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-08 is a promising small molecule inhibitor of Heat Shock Protein 70 (Hsp70), a key

molecular chaperone implicated in the progression of various diseases, including

neurodegenerative disorders and cancer. As a derivative of MKT-077, YM-08 was designed to

exhibit improved blood-brain barrier permeability, making it a compound of significant interest

for central nervous system targeted therapies. This technical guide provides a comprehensive

overview of the currently available data on the solubility and stability of YM-08, critical

parameters for its advancement in preclinical and clinical development.

Physicochemical Properties
YM-08 is described as a yellow to orange solid.[1] While detailed physicochemical data are

limited in publicly accessible literature, some key properties have been reported.

Property Value Source

Molecular Formula C₁₉H₁₇N₃OS₂ [1]

Molecular Weight 367.49 g/mol [1]

Appearance Yellow-orange solid [1]

Storage Temperature -20°C [1]
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Solubility Data
Quantitative solubility data for YM-08 in various solvents is not readily available in the

published literature. However, a product data sheet indicates that YM-08 is soluble in dimethyl

sulfoxide (DMSO).[1] The exact solubility limit (e.g., in mg/mL or mM) has not been specified.

For comparative purposes, the solubility of the parent compound, MKT-077, has been reported

in both water and DMSO. It is important to note that due to structural differences, the solubility

of YM-08 may differ significantly from that of MKT-077.

Table 1: Solubility of YM-08 and the Parent Compound MKT-077

Compound Solvent Solubility Source

YM-08 DMSO
Soluble (quantitative

data not available)
[1]

MKT-077 Water >200 mg/mL [2][3]

DMSO
13 mg/mL (~30.09

mM)
[4]

DMSO

55 mg/mL (~127.31

mM) (Sonication

recommended)

[5]

Note: The conflicting solubility data for MKT-077 in DMSO from different suppliers highlights the

importance of empirical determination for YM-08.

Stability Data
As of the date of this guide, there are no publicly available stability studies for YM-08. This

includes a lack of information on its degradation kinetics, stability under various pH conditions,

and susceptibility to thermal or photolytic degradation. Such studies are crucial for determining

the shelf-life, appropriate storage conditions, and formulation development of a drug candidate.

Experimental Protocols
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Detailed experimental protocols for determining the solubility and stability of YM-08 have not

been published. However, standard methodologies are employed in the pharmaceutical

industry for these assessments.

General Solubility Assessment Workflow
The following diagram illustrates a typical workflow for determining the solubility of a compound

like YM-08.

Sample Preparation Equilibration & Measurement Analysis

Weigh YM-08 Add selected solvent (e.g., DMSO, water, ethanol) Equilibrate at controlled temperature with agitation Centrifuge to separate undissolved solid Take aliquot of supernatant Quantify concentration using a validated HPLC method Determine solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: General workflow for solubility determination.

General Forced Degradation Study Workflow
Forced degradation studies are essential to understand the intrinsic stability of a drug

substance and to develop stability-indicating analytical methods. A general workflow is depicted

below.
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Stress Conditions

Analysis

Acid Hydrolysis
(e.g., HCl)

Analyze stressed samples by HPLC-UV/MS

Base Hydrolysis
(e.g., NaOH)

Oxidation
(e.g., H₂O₂)

Thermal Stress
(e.g., 60°C)

Photostability
(ICH Q1B)

Identify and characterize degradation products

Propose degradation pathways

YM-08 Drug Substance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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